Cas no 2229320-00-5 (2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229320-00-5
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5985919
• PubChem ID: 165639668
• Update Time: 2025-10-31

2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2229320-00-5
• EN300-1773101

• Inchi： 1S/C9H11N3O4/c1-9(2)5(6(9)8(13)14)4-3-10-11-7(4)12(15)16/h3,5-6H,1-2H3,(H,10,11)(H,13,14)
• InChI Key： OJNBBRKLMWOKQW-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NNC=2[N+](=O)[O-])C1(C)C)=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Additional information on 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Professional Introduction to 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229320-00-5)

2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, with the CAS number 2229320-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its cyclopropane ring fused with a nitro-substituted pyrazole moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents targeting various biological pathways.

The structural framework of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid incorporates a cyclopropane ring, which is known for its high reactivity and potential to interact with biological targets in a distinct manner. The presence of the nitro group at the 3-position of the pyrazole ring introduces additional electronic properties, influencing the compound's overall chemical behavior and biological activity. This combination of structural elements has positioned the compound as an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted heterocycles due to their ability to modulate various biological processes. The nitro group, in particular, can serve as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. For instance, studies have demonstrated that nitro groups can undergo reduction to form amine derivatives or participate in metal-catalyzed coupling reactions, providing multiple avenues for structural diversification.

The cyclopropane moiety in 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is another key feature that contributes to its unique chemical profile. Cyclopropanes are known for their strained three-membered ring structure, which can lead to high reactivity and unique interactions with biological targets. This strain can be exploited to design molecules that exhibit specific binding affinities or conformational preferences, making them valuable tools in rational drug design.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Pyrazole derivatives, in particular, have shown promise as scaffolds for drugs targeting inflammation, cancer, and infectious diseases. The nitro-substituted pyrazole ring in 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid aligns with this trend, offering a potential lead compound for further optimization.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules through medicinal chemistry interventions. The carboxylic acid functionality at the 1-position of the cyclopropane ring provides a site for amide bond formation, allowing for the attachment of various pharmacophores. Additionally, the nitro group can be reduced to an amine or further functionalized through diazotization reactions, opening up possibilities for diverse chemical transformations.

The synthesis of 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key steps typically include cyclopropanation reactions followed by nitration and subsequent functional group modifications. These synthetic strategies underscore the compound's feasibility as a building block for larger drug-like molecules.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, modifications at the pyrazole ring could influence interactions with targets involved in metabolic pathways or signal transduction processes. While detailed pharmacological data remains limited at this stage, these early findings warrant further investigation into the potential therapeutic applications.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of such compounds. By leveraging advanced computational tools, researchers can predict binding affinities and interactions between 2,2-dimethyl-3-(3-nitro-1H-pyrazol-4-y)cyclopropane -1-carboxylic acid and biological targets. This approach not only accelerates the discovery process but also helps in identifying key structural features that contribute to biological activity.

Future directions in the study of this compound may include exploring its role in drug development through collaboration between synthetic chemists and biochemists. By combining experimental synthesis with computational analysis, researchers can systematically screen various derivatives for improved potency and selectivity. Additionally, investigating the compound's behavior under different physiological conditions could provide insights into its mechanism of action and potential side effects.

The versatility of 2,2-dimethyl -3-(3-nitro -1H-p yrazol -4-y l)cyc lopr opane -1-carbox ylic aci d as a pharmacological scaffold underscores its significance in modern drug discovery efforts. Its unique structural features—combining a reactive cyclopropane ring with a bioactive nitro-substituted pyrazole moiety—make it an attractive candidate for further exploration. As research progresses, this compound is poised to contribute valuable insights into developing novel therapeutic agents that address unmet medical needs.